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Compound of Interest

Compound Name: IP2015

Cat. No.: B12376101 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

laboratory materials is a critical component of ensuring a safe and compliant work environment.

This guide provides essential information and step-by-step procedures for the appropriate

disposal of the chemical substance identified as IP2015, with a focus on immediate safety and

logistical considerations.

Based on available safety data, a product identified as "cortrol* is2015" is not classified as a

hazardous material under the criteria of the Federal OSHA Hazard Communication Standard

(29CFR 1910.1200) and the Globally Harmonized System (GHS).[1] However, adherence to

proper disposal protocols remains a vital aspect of laboratory best practices.

Immediate Safety and Spill Response
In the event of a spill, the primary concern is to contain the material and ensure the safety of

laboratory personnel.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.[1]

Respiratory Protection: In case of insufficient ventilation, wear suitable respiratory

equipment.[1]

Eye Protection: Use eye protection to prevent direct contact.[2]
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Spill Containment and Cleanup:

Stop the flow of the material if it can be done without risk.[1]

Following product recovery, flush the area with water.[1]

Avoid discharging the substance into drains, water courses, or onto the ground.[1]

Take off contaminated clothing and wash it before reuse.[1]

Standard Disposal Procedures for IP2015
While IP2015 is not classified as hazardous, the recommended disposal method is to adhere to

local authority requirements.[1]

Waste Container and Labeling:

Container: Use a suitable, well-maintained container with a secure lid. The container must be

compatible with the chemical.[3]

Labeling: The container must be clearly labeled with the words "Hazardous Waste" (as a

general best practice, even for non-hazardous materials, to ensure proper handling), the full

chemical name (no abbreviations), and the date of waste generation.[3][4]

Disposal Pathway:

Dispose of waste and residues in accordance with local authority requirements.[1]

Empty containers should be taken to an approved waste handling site for recycling or

disposal.[1]

Under no circumstances should a hazardous waste or chemical be disposed of down the

drain without explicit permission from environmental health and safety personnel.[3]

General Chemical Waste Disposal Workflow
The following diagram outlines a general workflow for the proper disposal of chemical waste in

a laboratory setting, which should be adapted to comply with institutional and local regulations.
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Caption: General workflow for laboratory chemical waste disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b12376101?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Summary
For "cortrol* is2015," the safety data sheet does not provide specific quantitative data for

disposal, as it is not classified as hazardous.[1] For general hazardous waste, generator status

is quantified by the amount of waste produced per month, which dictates regulatory

requirements.[5]

Generator Status
Hazardous Waste
Generation Rate (per
month)

Acutely Hazardous Waste
Generation Rate (per
month)

Very Small Quantity

Generators (VSQGs)
≤ 100 kg (220 lbs) ≤ 1 kg

Small Quantity Generators

(SQGs)

> 100 kg (220 lbs) and < 1,000

kg (2205 lbs)

Large Quantity Generators

(LQGs)
≥ 1,000 kg (2205 lbs) > 1 kg

This table presents the U.S. EPA's generator categories for hazardous waste for illustrative

purposes.[5] Always consult your institution's Environmental Health and Safety (EHS) office for

specific guidance.

Experimental Protocols
The provided information does not contain experimental protocols related to IP2015. The focus

of the safety data sheets is on hazard identification, handling, and disposal.

By following these guidelines and consulting with your institution's safety office, you can ensure

the safe and compliant disposal of IP2015 and other laboratory chemicals, fostering a secure

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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